Cas no 1998700-98-3 (H-Asn(Trt)-OtBu)

• Product Name: H-Asn(Trt)-OtBu
• CAS No: 1998700-98-3
• MF: C₂₇H₃₀N₂O₃
• MW: 430.538707256317
• CID: 4674512
• PubChem ID: 122173563
• Update Time: 2025-06-12

H-Asn(Trt)-OtBu Chemical and Physical Properties

Names and Identifiers

• H-Asn(Trt)-OtBu
• MFCD30475843
• D83631
• BS-51352
• Tert-butyl (2S)-2-amino-4-oxo-4-(tritylamino)butanoate
• (S)-tert-butyl 2-amino-4-oxo-4-(tritylamino)butanoate
• tert-butyl (2S)-2-amino-3-(triphenylmethylcarbamoyl)propanoate
• 1998700-98-3

• Inchi： 1S/C27H30N2O3/c1-26(2,3)32-25(31)23(28)19-24(30)29-27(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18,23H,19,28H2,1-3H3,(H,29,30)/t23-/m0/s1
• InChI Key： IKBJPGWJMCFUFR-QHCPKHFHSA-N
• SMILES： O(C([C@H](CC(NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 430.22564282g/mol
• Monoisotopic Mass: 430.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Asn(Trt)-OtBu

Recent Advances in the Application of H-Asn(Trt)-OtBu (CAS: 1998700-98-3) in Peptide Synthesis and Drug Development

In the rapidly evolving field of chemical biology and pharmaceutical research, the protected amino acid derivative H-Asn(Trt)-OtBu (CAS: 1998700-98-3) has garnered significant attention due to its critical role in peptide synthesis. This compound, characterized by its tert-butyl ester (OtBu) and trityl (Trt) protecting groups, offers enhanced stability and selectivity in solid-phase peptide synthesis (SPPS). Recent studies have highlighted its utility in the development of therapeutic peptides, particularly in oncology and metabolic disorders, where precise control over amino acid reactivity is paramount.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of H-Asn(Trt)-OtBu in the synthesis of asparagine-containing peptides, which are often prone to side reactions such as aspartimide formation. The researchers utilized this derivative to achieve a 92% yield in the synthesis of a tumor-targeting peptide, underscoring its superiority over traditional protecting groups. The study also noted the compound's compatibility with Fmoc-based SPPS protocols, making it a versatile tool for modern peptide chemists.

Further advancements were reported in a recent ACS Chemical Biology article, where H-Asn(Trt)-OtBu was employed in the construction of cyclic peptides with enhanced bioavailability. The trityl group's steric bulk was found to mitigate premature deprotection during synthesis, while the tert-butyl ester facilitated smooth final deprotection under mild acidic conditions. These properties are particularly valuable in the development of peptide-based drugs, where synthetic efficiency and purity are critical for clinical success.

In addition to its synthetic applications, H-Asn(Trt)-OtBu has shown promise in the field of prodrug design. A 2024 preprint on bioRxiv detailed its use as a building block for enzyme-activated prodrugs targeting cancer cells. The researchers designed a novel peptide conjugate that remains inert until cleaved by tumor-specific proteases, with H-Asn(Trt)-OtBu serving as a key structural element to ensure stability in circulation. This approach could potentially reduce off-target effects in chemotherapy.

From a commercial perspective, the global market for protected amino acids like H-Asn(Trt)-OtBu is projected to grow at a CAGR of 6.8% from 2023 to 2030, according to a recent industry report by Market Research Future. This growth is driven by increasing demand for peptide therapeutics and the compound's advantages in large-scale manufacturing. Several pharmaceutical companies have recently included H-Asn(Trt)-OtBu in their GMP-compliant catalogues, reflecting its importance in current drug development pipelines.

Looking ahead, researchers are exploring modifications to the H-Asn(Trt)-OtBu structure to further improve its performance. Preliminary results from a multinational collaboration suggest that fluorinated variants may offer additional stability benefits for microwave-assisted peptide synthesis. As the field continues to advance, H-Asn(Trt)-OtBu (CAS: 1998700-98-3) is poised to remain a cornerstone reagent in both academic and industrial settings for peptide-based drug discovery.